2-[3-(2-Methoxyphenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one

• Molecular Formula: C18H17NO3
• Molecular Weight: 295.3 g/mol
• IUPAC Name: 2-[(E)-3-(2-methoxyphenyl)prop-2-enoyl]-7-(methylamino)cyclohepta-2,4,6-trien-1-one
• InChI: InChI=1S/C18H17NO3/c1-19-15-9-5-4-8-14(18(15)21)16(20)12-11-13-7-3-6-10-17(13)22-2/h3-12H,1-2H3,(H,19,21)/b12-11+
• InChI Key: VCRCMBDSDSYJIU-VAWYXSNFSA-N
• Isomeric SMILES: CNC1=CC=CC=C(C1=O)C(=O)/C=C/C2=CC=CC=C2OC
• SMILES: CNC1=CC=CC=C(C1=O)C(=O)C=CC2=CC=CC=C2OC

Description

2-[3-(2-Methoxyphenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one is a chemical compound that has been studied extensively in the field of scientific research. This compound is commonly referred to as MAT or MAT2203. It is a synthetic derivative of the natural antifungal compound, amphotericin B. MAT2203 has shown promising results in various scientific research studies, particularly in the field of antifungal therapy.

Mechanism of Action

The mechanism of action of MAT2203 involves the disruption of fungal cell membranes. This disruption leads to the leakage of intracellular contents and ultimately to the death of the fungal cell. MAT2203 has also been shown to have a broad spectrum of activity against various fungal species, which makes it a promising candidate for the treatment of fungal infections.
Biochemical and Physiological Effects:
MAT2203 has been shown to have minimal toxicity in animal studies. It has also been shown to have a low potential for drug interactions, which makes it a promising candidate for use in combination therapy. Additionally, MAT2203 has been shown to have a long half-life, which allows for once-daily dosing.

Advantages and Limitations for Lab Experiments

One of the main advantages of MAT2203 for lab experiments is its broad spectrum of activity against various fungal species. This makes it a useful tool for studying the mechanisms of fungal infections and for developing new antifungal therapies. However, one limitation of MAT2203 is its relatively high cost compared to other antifungal agents.

Future Directions

There are several future directions for the study of MAT2203. One potential direction is the development of novel formulations of the compound that can improve its bioavailability and reduce its cost. Another potential direction is the investigation of MAT2203 in combination with other antifungal agents to improve the overall efficacy of antifungal therapy. Additionally, further studies are needed to fully understand the mechanism of action of MAT2203 and to identify any potential drug interactions or side effects.

Synthesis Methods

MAT2203 is synthesized through a multi-step process that involves the use of various chemical reagents. The synthesis begins with the preparation of the starting material, which is 2,4,6-cycloheptatrien-1-one. This compound is then reacted with 3-(2-methoxyphenyl)acrylic acid to form the intermediate product. The final step involves the reaction of the intermediate product with methylamine to form MAT2203.

Scientific Research Applications

MAT2203 has been extensively studied in scientific research for its potential use as an antifungal agent. It has been shown to be effective against a wide range of fungal infections, including those caused by Candida species, Aspergillus species, and Cryptococcus neoformans. MAT2203 has also shown promise in the treatment of systemic fungal infections, which are often difficult to treat with conventional antifungal agents.